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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046

Einfihrung

Polyvinylbutyral (PVB) ist ein wasserunldsliches, thermoplastisches Harz, das durch die
Acetalisierung von Polyvinylalkohol mit Butyraldehyd synthetisiert wird.[1] Aufgrund seiner
hervorragenden filmbildenden Eigenschaften, seiner optischen Klarheit und seiner
Adhéasionseigenschaften wird PVB in einer Vielzahl von Anwendungen eingesetzt, darunter als
Zwischenschicht in Verbundsicherheitsglas, als Bindemittel in Farben und Grundierungen
sowie in Klebstoffen.[1] Fur anspruchsvolle Anwendungen, bei denen eine verbesserte
thermische Stabilitéat, mechanische Festigkeit und chemische Bestandigkeit erforderlich sind,
ist die Vernetzung von PVB eine entscheidende Modifikation. Durch die Vernetzung werden
kovalente Bindungen zwischen den Polymerketten erzeugt, wodurch ein dreidimensionales
Netzwerk entsteht, das die Gesamtleistung des Materials verbessert.

Dieser Anwendungsleitfaden beschreibt verschiedene Protokolle zur Vernetzung von PVB-
Filmen und fasst die resultierenden Eigenschaftsverbesserungen zusammen.

Vernetzungsmethoden

Die Vernetzung von PVB kann durch verschiedene chemische und physikalische Methoden
erreicht werden. Die Wahl der Methode hangt von den gewtinschten Endeigenschaften und
den Verarbeitungsbedingungen ab. Die reaktiven Stellen fir die Vernetzung sind
typischerweise die verbleibenden Hydroxylgruppen (-OH) in der PVB-Kette.
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Aldehyd-Vernetzung: Dies ist eine gangige Methode, bei der Dialdehyde wie Glutaraldehyd

oder Formaldehyd verwendet werden, um Diacetal-Briicken zwischen den PVB-Ketten zu
bilden.[2][3] Diese Reaktion kann wahrend der Synthese von PVB aus Polyvinylalkohol
(PVOH) durchgefuhrt werden, was zu einer leichten Vernetzung fuhrt, die das
Molekulargewicht und die Viskositat des Harzes erhoht.[2][3][4]

e Silan-Vernetzung: Silan-Kupplungsmittel, wie z. B. Vinyltrimethoxysilan (VTMS), kénnen zur
Vernetzung von PVB verwendet werden.[5][6] Die Reaktion erfolgt typischerweise in der
Schmelze und erfordert einen anschlieRenden Aushartungsschritt in Gegenwart von
Feuchtigkeit.[5] Die hydrolysierbaren Gruppen des Silans reagieren mit den
Hydroxylgruppen des PVB und bilden nachfolgend stabile Siloxanbrtcken (Si-O-Si).[5]

e Thermische Selbstvernetzung: PVB kann ohne zusétzliche Vernetzungsmittel durch eine
einfache Warmebehandlung bei Temperaturen zwischen 150 °C und 300 °C vernetzt
werden.[7] Es wird angenommen, dass diese Reaktion durch die Interaktion von Hydroxyl-
und Acetalgruppen von benachbarten Polymerketten stattfindet, was zur Bildung von
Bruickenbindungen flhrt.[7]

o Andere Vernetzer: Polyisocyanate, Melamin-, Phenol- und Epoxidharze kénnen ebenfalls als

Vernetzungspartner fur PVB dienen, insbesondere in Beschichtungsanwendungen.[8]

Experimentelle Protokolle
Die folgenden Protokolle beschreiben detaillierte Verfahren fir die gangigsten
Vernetzungsmethoden.

Protokoll 1: Vernetzung mit Dialdehyd wahrend der PVB-Synthese

Dieses Protokoll beschreibt eine leichte Vernetzung wahrend der Acetalisierungsreaktion zur
Herstellung von PVB.

o Vorbereitung: Losen Sie Polyvinylalkohol (PVOH) in Wasser bei ca. 20 °C in Gegenwart
eines Saurekatalysators.

e Zugabe der Reaktanten: Geben Sie Butyraldehyd und eine definierte Menge eines
Dialdehyd-Vernetzers (z. B. eine 25%ige wassrige Losung von Glutaraldehyd) gleichzeitig
zur PVOH-LGsung.[2]
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» Reaktion: Ruhren Sie die Mischung, um die Fallung eines intermediaren PVB in fein
verteilter Form zu bewirken.

e Aushartung: Erhitzen Sie die Suspension unter fortgesetztem Rihren, bis die Reaktion den
gewtunschten Endpunkt erreicht hat (z. B. Halten bei 95 °C fir 1 Stunde).[2]

» Aufarbeitung: Neutralisieren Sie den Katalysator, trennen Sie das vernetzte PVB-Harz ab,
stabilisieren und trocknen Sie es.

e Filmherstellung: Das resultierende Harz kann mit Weichmachern gemischt und durch
Extrusion zu einem Film verarbeitet werden.[2]

Protokoll 2: Silan-Vernetzung von PVB-Filmen in der Schmelze

Dieses Protokoll basiert auf der Verwendung von Vinyltrimethoxysilan (VTMS) zur Vernetzung
von recyceltem PVB.[5][6]

e Trocknung: Trocknen Sie das PVB-Material (z. B. recycelte Flocken) in einem Umluftofen bei
70 °C fur 14 Stunden, um Feuchtigkeit zu entfernen.[5]

e Mischen in der Schmelze: Verarbeiten Sie das getrocknete PVB in einem internen Mischer
(z. B. Haake QC Polylab) bei einer festgelegten Temperatur und Rotordrehzahl.[5]

e Zugabe des Vernetzers: Injizieren Sie eine definierte Menge VTMS direkt in die Schmelze im
Mischer und setzen Sie das Mischen fir eine bestimmte Zeit fort (z. B. 10 Minuten), um eine
homogene Verteilung und die Initiierung der Pfropfreaktion zu gewéhrleisten.[5]

o Formgebung: Entnehmen Sie die modifizierte PVB-Mischung und pressen Sie sie sofort in
einer hydraulischen Presse (z. B. 10 Tonnen fir 10 Minuten) zu Filmen der gewtinschten
Dicke.[5]

o Feuchtigkeitshartung: Lagern Sie die gepressten Filme in einer Atmosphare mit gesattigter
Feuchtigkeit bei 60 °C, um den Vernetzungsprozess durch Hydrolyse der
Methoxysilylgruppen und anschlieRende Kondensation zu Siloxanbricken zu fordern.[5]

Protokoll 3: Thermische Selbstvernetzung von PVB-Filmen
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Dieses Protokoll ist ein einfaches Verfahren, das keine zusatzlichen chemischen Reagenzien
erfordert.[7]

» Filmvorbereitung: Stellen Sie einen PVB-Film durch eine geeignete Methode her (z. B.

Losungs-Casting oder Extrusion).
e Thermische Hartung: Platzieren Sie den PVB-Film in einem Ofen.

o Erhitzen: Erhitzen Sie den Film auf eine Temperatur zwischen 150 °C und 300 °C.[7] Die
genaue Temperatur und Dauer héangen von der Filmdicke und dem gewiinschten
Vernetzungsgrad ab. Eine typische Behandlungszeit betragt etwa 2 Stunden.[7]

e Abkuhlen: Lassen Sie den Film nach Abschluss der Hartungszeit langsam auf
Raumtemperatur abkihlen.

Daten zur Leistungsverbesserung

Die Vernetzung fuhrt zu signifikanten Verbesserungen der thermischen, mechanischen und

chemischen Eigenschaften von PVB.

Tabelle 1: Einfluss der Vernetzung auf die thermischen Eigenschaften

Vernetzungsm Unvernetztes Vernetztes
Parameter Referenz
ethode PVB PVB
Thermische Glaslibergangste
ca. 65 °C ca. 170 °C [7]

Selbstvernetzung  mperatur (Tg)

Tabelle 2: Einfluss der Vernetzung auf Viskositat und mechanische Eigenschaften

Veranderung
Vernetzungsmetho .
d Parameter gegeniiber Referenz
e
unvernetztem PVB
_ . Anstieg um 2 % bis 85
Aldehyd-Vernetzung Viskositat [21[3114]

%
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Tabelle 3: Einfluss der Vernetzung auf die chemische Bestandigkeit

Vernetzungsm .
Testmethode Parameter Ergebnis Referenz
ethode
) Soxhlet-
Silan-Vernetzung ) ) )
Extraktion Gel-Anteil 70 % Anstieg [5][6]
(VTMS)
(Ethanol)

Visualisierung von Mechanismen und
Arbeitsablaufen

Die folgenden Diagramme illustrieren die chemischen Mechanismen und experimentellen
Arbeitsablaufe.
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Materialvorbereitung

PVB-Harz / Film

'

Trocknung (optional)

Vernetzun gSProzess

Vernetzung
(Thermisch, Silan, Aldehyd etc.)

Charakterisierung

Y
Vernetzter PVB-Film

l

Analyse
(TGA, DMA, FTIR, Extraktion)

PVB-Kette 1 PVB-Kette 2 Glutaraldehyd
(...-CH(OH)-...) (...-CH(OH)-...) (OHC-(CH2)3-CHO)

Reaktion mit -OH [Reaktion mit -OH

Vernetztes PVB
(Diacetal-Brucke)
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Schritt 1: Hydrolyse Schritt 2: Kondensation

+3 H0
PVB-Si(OCHs)3 -3CHOH PVB-Si(OH)3 2 X PVB-Si(OH)s ZlaHe PVB-Si-O-Si-PVB
Gepfropftes VTMS Silantriol-Zwischenprodukt Siloxan-Briicke

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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